Cas no 1076199-79-5 (Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine)
1076199-79-5 structure
Product Name:Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine
CAS No:1076199-79-5
MF:C36H43N3O7
MW:629.742530107498
CID:893984
PubChem ID:45038583
Update Time:2025-04-19
Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine Chemical and Physical Properties
Names and Identifiers
-
- Carvedilol Related Compound A
- Carvedilol N’-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine
- 1-[[3-(9H-carbazol-4-yloxy)-2-hydroxypropyl]-[2-(2-methoxyphenoxy)ethyl]amino]-3-[2-(2-methoxyphenoxy)ethylamino]propan-2-ol
- Carvedilol impurity A
- 1-[[4-(2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amino]propyl]-9H-carbazol-4-yl]oxy]-3-[[2-(2-methoxyphenoxy)ethyl]amino]propan-2-ol;
- J-001980
- DTXSID20661859
- 1-[(9H-Carbazol-4-yl)oxy]-3-{(2-hydroxy-3-{[2-(2-methoxyphenoxy)ethyl]amino}propyl)[2-(2-methoxyphenoxy)ethyl]amino}propan-2-ol
- 1076199-79-5
- Carvedilol N'-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine
- G91332
- Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine
-
- Inchi: 1S/C36H43N3O7/c1-42-31-13-5-7-15-33(31)44-20-18-37-22-26(40)23-39(19-21-45-34-16-8-6-14-32(34)43-2)24-27(41)25-46-35-17-9-12-30-36(35)28-10-3-4-11-29(28)38-30/h3-17,26-27,37-38,40-41H,18-25H2,1-2H3
- InChI Key: UGTOXYJJIRJNNA-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC2=C1C1C=CC=CC=1N2)CC(CN(CCOC1C=CC=CC=1OC)CC(CNCCOC1C=CC=CC=1OC)O)O
Computed Properties
- Exact Mass: 629.31000
- Monoisotopic Mass: 629.31010072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 46
- Rotatable Bond Count: 19
- Complexity: 841
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: Nota available
- Boiling Point: 831.0±65.0 °C at 760 mmHg
- Flash Point: 456.4±34.3 °C
- PSA: 117.67000
- LogP: 4.87940
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C184650-5mg |
Carvedilol N’-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine |
1076199-79-5 | 5mg |
$ 224.00 | 2023-09-08 | ||
| TRC | C184650-50mg |
Carvedilol N’-2-Hydroxy-3-[[2-(methoxyphenoxy)ethyl]amine |
1076199-79-5 | 50mg |
$ 1696.00 | 2023-09-08 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211031-5 mg |
Carvedilol Related Compound A, |
1076199-79-5 | 5mg |
¥2,858.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-211031-5mg |
Carvedilol Related Compound A, |
1076199-79-5 | 5mg |
¥2858.00 | 2023-09-05 | ||
| A2B Chem LLC | AD44882-50mg |
Carvedilol Related Compound A |
1076199-79-5 | 98% | 50mg |
$1452.00 | 2024-04-20 |
Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
1076199-79-5 (Carvedilol N’-2-Hydroxy-3-2-(methoxyphenoxy)ethylamine) Related Products
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